![molecular formula C22H19BrN2O3 B3864626 2-(benzyloxy)-N'-(2-bromo-5-methoxybenzylidene)benzohydrazide](/img/structure/B3864626.png)
2-(benzyloxy)-N'-(2-bromo-5-methoxybenzylidene)benzohydrazide
Overview
Description
2-(benzyloxy)-N'-(2-bromo-5-methoxybenzylidene)benzohydrazide, also known as BBH, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BBH belongs to the class of hydrazide derivatives, which have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of 2-(benzyloxy)-N'-(2-bromo-5-methoxybenzylidene)benzohydrazide is not fully understood. However, it has been proposed that this compound inhibits the activity of certain enzymes that are involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of MMP-2 and MMP-9, which are enzymes that play a role in cancer cell invasion and metastasis. This compound has also been found to inhibit the activity of HDACs, which are enzymes that regulate gene expression and are often overexpressed in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound induces cell cycle arrest in cancer cells, which can prevent their proliferation. This compound has also been found to increase the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death. In addition, this compound has been shown to downregulate the expression of certain proteins that are involved in cancer cell survival and proliferation, such as Bcl-2 and cyclin D1.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(benzyloxy)-N'-(2-bromo-5-methoxybenzylidene)benzohydrazide in lab experiments is its relatively simple synthesis method, which makes it easily accessible. This compound has also been shown to exhibit potent anti-cancer activity in vitro, which makes it a promising candidate for further research. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo. In addition, more studies are needed to determine the toxicity and pharmacokinetics of this compound in vivo.
Future Directions
There are several future directions for the research on 2-(benzyloxy)-N'-(2-bromo-5-methoxybenzylidene)benzohydrazide. One direction is to investigate the mechanism of action of this compound in more detail, in order to identify its molecular targets and pathways. Another direction is to evaluate the efficacy of this compound in animal models of cancer, in order to determine its potential as a therapeutic agent. In addition, more studies are needed to optimize the synthesis method of this compound and improve its solubility for in vivo use. Finally, the combination of this compound with other anti-cancer agents should be investigated, in order to determine if it can enhance their efficacy.
Scientific Research Applications
2-(benzyloxy)-N'-(2-bromo-5-methoxybenzylidene)benzohydrazide has been studied for its potential as an anti-cancer agent. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been found to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.
properties
IUPAC Name |
N-[(E)-(2-bromo-5-methoxyphenyl)methylideneamino]-2-phenylmethoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19BrN2O3/c1-27-18-11-12-20(23)17(13-18)14-24-25-22(26)19-9-5-6-10-21(19)28-15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,25,26)/b24-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZQUMXBQDYOMDX-ZVHZXABRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C=NNC(=O)C2=CC=CC=C2OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)Br)/C=N/NC(=O)C2=CC=CC=C2OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.